Cas no 896018-74-9 (4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 3,4-difluorobenzoate)

• Product Name: 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 3,4-difluorobenzoate
• CAS No: 896018-74-9
• MF: C₁₈H₁₃F₂N₃O₅S₂
• MW: 453.439728498459
• CID: 5944103
• PubChem ID: 18572908
• Update Time: 2025-05-23

4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 3,4-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 3,4-difluorobenzoate
• Benzoic acid, 3,4-difluoro-, 4-oxo-6-[[[5-[(1-oxopropyl)amino]-1,3,4-thiadiazol-2-yl]thio]methyl]-4H-pyran-3-yl ester
• F2532-0218
• 896018-74-9
• AKOS024268702
• 4-oxo-6-{[(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4H-pyran-3-yl 3,4-difluorobenzoate
• 4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 3,4-difluorobenzoate
• [4-oxo-6-[[5-(propanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 3,4-difluorobenzoate

• Inchi： 1S/C18H13F2N3O5S2/c1-2-15(25)21-17-22-23-18(30-17)29-8-10-6-13(24)14(7-27-10)28-16(26)9-3-4-11(19)12(20)5-9/h3-7H,2,8H2,1H3,(H,21,22,25)
• InChI Key： JICPTIJQVVWOLA-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NN=C(NC(=O)CC)S2)OC=1)(=O)C1=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 453.02646919g/mol
• Monoisotopic Mass: 453.02646919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 161Ų

Additional information on 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 3,4-difluorobenzoate

4-Oxo-6-{(5-Propanamido-1,3,4-Thiadiazol-2-Yl)Sulfanylmethyl}-4H-Pyran-3-Yl 3,4-Difluorobenzoate: A Comprehensive Overview

The compound with CAS No 896018-74-9, known as 4-Oxo-6-{(5-Propanamido-1,3,4-Thiadiazol-2-Yl)Sulfanylmethyl}-4H-Pyran-3-Yl 3,4-Difluorobenzoate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science.

The molecular structure of this compound is characterized by a pyran ring system, which is a six-membered oxygen-containing ring. The pyran ring is further substituted with an oxo group at the 4-position and a sulfanylmethyl group at the 6-position. The sulfanylmethyl group is attached to a thiadiazole ring, which itself carries a propanamido substituent. Additionally, the compound features a benzoate ester group at the 3-position of the pyran ring, with the benzoate moiety being substituted by two fluorine atoms at the 3 and 4 positions.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway for this compound, improving both yield and purity. The use of microwave-assisted synthesis and continuous flow reactors has further enhanced the efficiency of its production.

One of the most exciting aspects of this compound is its potential in pharmacology. Studies have shown that it exhibits antimicrobial activity, particularly against Gram-positive bacteria. The presence of the thiadiazole ring is believed to contribute significantly to this activity due to its ability to interact with bacterial cell membranes. Furthermore, preliminary in vitro studies suggest that this compound may also possess anti-inflammatory properties, making it a promising candidate for the development of novel anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has shown potential in material science as well. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new materials for light-emitting diodes (LEDs) and photovoltaic cells. Research into its electronic properties has revealed that it exhibits excellent charge transport characteristics, which are essential for these applications.

The structural complexity of this compound also makes it an interesting subject for theoretical studies in computational chemistry. Recent computational models have provided insights into its electronic structure and reactivity patterns. These studies have highlighted the importance of conjugation between the pyran ring and the thiadiazole moiety in determining the compound's chemical reactivity.

In conclusion, CAS No 896018-74-9, or 4-Oxo-6-{(5-Propanamido-1,3,4-Thiadiazol-2-Yl)Sulfanylmethyl}-4H-Pyran-3-Yl 3,4-Difluorobenzoate, is a multifaceted compound with diverse applications across various fields. Its unique structural features make it a valuable tool in both academic research and industrial applications. As research into this compound continues to advance, it is likely that new applications will emerge, further solidifying its importance in modern chemistry.